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A comprehensive guide for researchers, scientists, and drug development professionals on the

bioactivities of two putative human pheromones, estratetraenol and androstadienone. This

document provides a comparative analysis of their effects, supported by experimental data,

detailed methodologies, and visual representations of proposed signaling pathways and

experimental workflows.

Introduction
Estratetraenol and androstadienone are two endogenous steroids that have been extensively

studied as potential human pheromones.[1] Estratetraenol, an estrogen-like steroid, is

primarily associated with females, having first been identified in the urine of pregnant women.

[2] Conversely, androstadienone, a testosterone derivative, is found in higher concentrations in

male sweat and is considered a putative male pheromone.[3] Both compounds are purported to

influence mood, behavior, and physiological arousal in a sex-specific manner, although the

scientific community continues to debate the extent and significance of these effects.[4][5] This

guide provides a detailed comparative analysis of the current scientific understanding of

estratetraenol and androstadienone.
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The effects of estratetraenol and androstadienone have been investigated across various

domains, including mood, perception of attractiveness, social cognition, and physiological

arousal. The following tables summarize the key quantitative findings from several notable

studies.

Table 1: Effects on Mood
Compound Study Participants Key Findings

Androstadienone
Jacob & McClintock,

2000[6]
10 men, 10 women

Increased positive

stimulated mood in

women; decreased it

in men.

Lundström et al.,

2003[7]
Women

Increased feelings of

being focused.

Lundström & Olsson,

2005[8]
37 women

Modulated mood in a

positive direction, but

only when the

experimenter was

male.

Estratetraenol
Jacob & McClintock,

2000[6]
10 men, 10 women

Increased positive

stimulated mood in

women; decreased it

in men.

Table 2: Effects on Perception of Attractiveness
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Compound Study Participants Key Findings

Androstadienone Saxton et al., 2008[4]
66 men, 54 women

(Speed-dating event)

Men were rated as

more attractive by

women exposed to

androstadienone

(mean rating 3.8 vs.

3.1 for control). This

effect was significant

in two out of three

studies.[4][9]

Estratetraenol

No direct quantitative

data on attractiveness

ratings found in the

provided search

results.

Table 3: Effects on Social Cognition and Perception
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Compound Study Participants Key Findings

Androstadienone
Zhou et al., 2014[5]

[10]

Heterosexual and

homosexual men and

women

Biased heterosexual

females toward

perceiving point-light

walkers as more

masculine.

Homosexual males

responded similarly to

heterosexual females.

[5][10]

Estratetraenol
Zhou et al., 2014[5]

[10]

Heterosexual and

homosexual men and

women

Biased heterosexual

males toward

perceiving point-light

walkers as more

feminine.[5][10]

Oren et al., 2019[11]

[12]
Men

Improved accuracy on

the Interpersonal

Perception Task,

particularly in the

"Intimacy" category.

Increased emotional

reaction to images of

romantic touch.[11]

[12]

Wu et al., 2022[13]

[14]
76 heterosexual men

Increased preference

for larger-later sexual

rewards, suggesting

an increase in sexual

motivation.[13][14]

Experimental Protocols
To ensure the reproducibility and critical evaluation of the cited findings, this section details the

methodologies of key experiments.
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Speed-Dating Study (Saxton et al., 2008)
Objective: To investigate the effect of androstadienone on women's perception of male

attractiveness in a real-world setting.

Participants: 66 men and 54 women across three separate speed-dating events.

Procedure: A solution of androstadienone (in clove oil as a carrier) or a control solution

(clove oil alone or water) was applied to the upper lip of female participants. Women then

engaged in a series of short "dates" with male participants and rated their attractiveness on a

scale.

Data Analysis: Mixed-model ANOVA was used to analyze the attractiveness ratings.[9]

Gender Perception Study (Zhou et al., 2014)
Objective: To determine if androstadienone and estratetraenol communicate gender

information in a sex-specific manner.

Participants: Heterosexual and homosexual men and women.

Procedure: Participants were exposed to either androstadienone, estratetraenol, or a

control solution (all smelling of cloves) while viewing point-light walkers (PLWs) with digitally

morphed gaits ranging from masculine to feminine. They were asked to judge the gender of

the PLW.

Key Finding: Exposure to the putative pheromones biased gender perception in a manner

dependent on the participant's sex and sexual orientation.[5][10]

Social Cognition Study (Oren et al., 2019)
Objective: To examine the effect of estratetraenol on men's social cognition.

Participants: Male participants.

Procedure: In a double-blind, within-subject design, participants were exposed to

estratetraenol or a control solution while performing two tasks: the Interpersonal Perception
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Task (evaluating social interactions) and an emotional reaction task (rating emotional

responses to images of touch).

Data Analysis: Statistical analysis revealed improved performance on the social cognition

task and a stronger emotional reaction to romantic touch under the influence of

estratetraenol.[11][12]

Proposed Signaling Pathways and Experimental
Workflows
The precise signaling mechanisms of estratetraenol and androstadienone in humans remain a

subject of investigation. While the existence and functionality of a human vomeronasal organ

(VNO) is debated, studies suggest that these compounds may act through the main olfactory

epithelium, influencing higher-order brain regions.
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Putative Signaling Pathway of Estratetraenol and Androstadienone

Olfactory System

Brain Regions
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Hypothalamus Amygdala Prefrontal Cortex
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Click to download full resolution via product page

Caption: Putative signaling pathway for estratetraenol and androstadienone.

The diagram above illustrates a simplified, putative signaling pathway. Upon inhalation, these

steroids are thought to interact with receptors in the main olfactory epithelium. This signal is

then relayed via the olfactory bulb to higher brain centers, including the hypothalamus (involved

in regulating hormonal and autonomic responses), the amygdala (a key center for emotional

processing), and the prefrontal cortex (involved in decision-making and social cognition).
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General Experimental Workflow for Human Pheromone Research

Participant Recruitment

Informed Consent

Double-Blind Placebo-Controlled Design
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Behavioral/Physiological/Neural Measurement

Data Analysis

Publication of Results

Click to download full resolution via product page

Caption: A typical experimental workflow in human pheromone studies.

The above diagram outlines a standard workflow for conducting research on putative human

pheromones. A double-blind, placebo-controlled design is crucial to mitigate bias.
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The existing body of research suggests that estratetraenol and androstadienone can exert

subtle, context-dependent effects on human mood, perception, and social cognition in a sex-

specific manner. Androstadienone has been more extensively studied and appears to positively

influence women's mood and their perception of male attractiveness. Estratetraenol has been

shown to enhance social cognition in men, particularly in romantic or intimate contexts.

However, it is important to note that the classification of these steroids as true human

pheromones remains a topic of scientific debate. Further research with rigorous, ecologically

valid methodologies is required to fully elucidate their roles in human chemical communication

and to explore their potential applications in drug development and other fields.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24794295/
https://pubmed.ncbi.nlm.nih.gov/24794295/
https://www.semanticscholar.org/paper/A-scent-of-romance%3A-human-putative-pheromone-men%E2%80%99s-Oren-Peled-Avron/3009448e2245f3daf7c9df05aae2b814a445caba
https://www.semanticscholar.org/paper/A-scent-of-romance%3A-human-putative-pheromone-men%E2%80%99s-Oren-Peled-Avron/3009448e2245f3daf7c9df05aae2b814a445caba
https://pmc.ncbi.nlm.nih.gov/articles/PMC6778825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6778825/
https://pubmed.ncbi.nlm.nih.gov/36152381/
https://pubmed.ncbi.nlm.nih.gov/36152381/
https://ira.lib.polyu.edu.hk/bitstream/10397/95794/1/Wu_Hormones_Behavior_Estratetraenol.pdf
https://www.benchchem.com/product/b030845#comparative-analysis-of-estratetraenol-and-androstadienone-effects
https://www.benchchem.com/product/b030845#comparative-analysis-of-estratetraenol-and-androstadienone-effects
https://www.benchchem.com/product/b030845#comparative-analysis-of-estratetraenol-and-androstadienone-effects
https://www.benchchem.com/product/b030845#comparative-analysis-of-estratetraenol-and-androstadienone-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

